Cas no 3546-03-0 (Cyamemazine)

Cyamemazine is an antipsychotic drug, which contains phenothiazine chromophore, and is usually used as an anxiolytic drug Cyamemazine is a potent 5-HT3 (Ki of 12 nm), 5-HT2A (Ki of 1.5 nm) and 5-HT2C (Ki of 75 nm) receptor antagonist with antipsychotic activity

Cyamemazine structure

Product Name:Cyamemazine

CAS No:3546-03-0

Molecular Formula:C₁₉H₂₁N₃S

Molecular Weight:323.45514

CID:305466

PubChem ID:329825326

Cyamemazine Properties

Names and Identifiers

- 10H-Phenothiazine-2-carbonitrile,10-[3-(dimethylamino)-2-methylpropyl]-
- Cyamemazine
- 10-[3-(dimethylamino)-2-methylpropyl]phenothiazine-2-carbonitrile
- 10-[3-(Dimethylamino)-2-methylpropyl]-10H-phenothiazine-2-carbonitrile
- 7204 R. E.
- 7204 RP
- Ciamatil
- Cianatil
- Cyamemazin
- R.P. 7204
- TH 2602
- 2-Cyano-10-(3-dimethylamino-2-methylpropyl)phenothiazine
- Cyamepromazine
- Cyamepromezine
- F. I. 6229
- Kyamepromazine
- Tercian
- SR-01000945035
- BDBM86057
- Q3008033
- FL-6229
- 10-(3-(Dimethylamino)-2-methylpropyl)-10H-phenothiazine-2-carbonitrile
- Cyamemazine (INN)
- 10H-Phenothiazine-2-carbonitrile, 10-[3-(dimethylamino)-2-methylpropyl]-
- SR-01000945035-1
- FT-0665239
- BRN 0093261
- RP 7204
- TH-2602
- GTPL84
- PDSP2_001266
- AKOS030254703
- 10-[3-(Dimethylamino)-2-methylpropyl]-10H-phenothiazine-2-carbonitrile #
- Cyamemazinum [INN-Latin]
- D07307
- 3546-03-0
- TH2602
- CS-0002964
- EINECS 222-594-2
- RP-7204
- A2JGV5CNU4
- FI 6229
- BCP07169
- Ciamemazina
- 7204 R.E.
- 10-(3-dimethylamino-2-methylpropyl)phenothiazine-2-carbonitrile
- UNII-A2JGV5CNU4
- CAS_62865
- 2-cyano-10-(3-[dimethylamino]-2-methyl-propyl)-phenothiazine
- SLFGIOIONGJGRT-UHFFFAOYSA-N
- FT-0665240
- SCHEMBL143041
- CYAMEMAZINE [WHO-DD]
- DTXSID80863190
- Cyamemazine, >=98% (HPLC)
- MS-24809
- NS00008409
- CHEBI:135379
- NSC_62865
- DB09000
- 10H-Phenothiazine-2-carbonitrile, 10-(3-(dimethylamino)-2-methylpropyl)-
- F.I. 6229
- Phenothiazine-2-carbonitrile, 10-(3-(dimethylamino)-2-methylpropyl)-
- CYAMEMAZINE [MI]
- PDSP1_001282
- HY-14264
- 10-(3-(Dimethylamino)-2-methylpropyl)phenothiazine-2-carbonitrile
- CHEMBL2104153
- CYAMEMAZINE [MART.]
- Cyamemazine [INN]
- Kyamepromazin
- Ciamemazina [INN-Spanish]
- Cyamemazinum
- L001155
- 4-27-00-04111 (Beilstein Handbook Reference)
- G12768
- BRD-A42881122-001-01-1
- DA-72449
- +Expand
- MDL： MFCD00868180
- InChIKey： SLFGIOIONGJGRT-UHFFFAOYSA-N
- Inchi： InChI=1S/C19H21N3S/c1-14(12-21(2)3)13-22-16-6-4-5-7-18(16)23-19-9-8-15(11-20)10-17(19)22/h4-10,14H,12-13H2,1-3H3
- SMILES： CC(CN(C)C)CN1C2=CC=CC=C2SC3=C1C=C(C=C3)C#N

Computed Properties

Exact Mass: 323.14600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 323.146
Heavy Atom Count: 23
Complexity: 443
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.4
Topological Polar Surface Area: 55.6A^2

Experimental Properties

LogP: 4.42368
PSA: 55.57000
Refractive Index: 1.654
Boiling Point: bp0.2-0.5 205-220°
Melting Point: 90-95°C
Flash Point: 243.5 ℃
Solubility: Insuluble (6.1E-4 g/L) (25 ºC),
Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

Cyamemazine Security Information

Symbol: GHS09
WGK Germany：3
Safety Instruction： 61
Dangerous goods sign： Xi N
Hazardous Material transportation number：UN 3077 9 / PGIII
Hazard Statement： H410
Warning Statement： P273-P501
Storage Condition：2-8°C
Risk Phrases： 50
Signal Word：Warning

Cyamemazine Customs Data

HS CODE：2934300000
Customs Data：

China Customs Code:
2934300000

Overview:

2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cyamemazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007CB7-5mg	Cyamemazine	3546-03-0	99%	5mg	$124.00	2024-05-04
A2B Chem LLC	AD41747-5mg	Cyamemazine	3546-03-0	99%	5mg	$115.00	2024-04-20
Ambeed	A411163-5mg	10-(3-(Dimethylamino)-2-methylpropyl)-10H-phenothiazine-2-carbonitrile	3546-03-0	98%	5mg	$185.0	2024-07-19
ChemScence	CS-0002964-5mg	Cyamemazine	3546-03-0	≥99.0%	5mg	$295.0	2022-04-27
MedChemExpress	HY-14264-5mg	Cyamemazine	3546-03-0	99.42%	5mg	￥800	2024-04-18
TRC	C951500-10mg	Cyamemazine	3546-03-0		10mg	$ 152.00	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T15026-5 mg	Cyamemazine	3546-03-0		5mg	￥3095.00	2022-04-26

Cyamemazine Synthesis

Synthetic Circuit 1

3546-03-0

87-69-4

Reaction Conditions

Reference

: An improved process for the preparation of pure cyamemazine and salts thereof

, European Patent Organization, , ,

Cyamemazine Preparation Products

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3546-03-0 (Cyamemazine) Related Products

38642-74-9(10H-Phenothiazine-2-carbonitrile)

Recommended suppliers

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(CAS:3546-03-0)Cyamemazine

Purity:99%/99%/99%/99%/99%/99%

Quantity:5mg/10mg/25mg/50mg/100mg/250mg

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